Cas no 53382-71-1 (Isovitexin 2''-O-arabinoside)

• Product name: Isovitexin 2''-O-arabinoside
• CAS No: 53382-71-1
• MF: C₂₆H₂₈O₁₄
• MW: 564.492129325867
• CID: 3025087
• PubChem ID: 14427342

Isovitexin 2''-O-arabinoside Chemical and Physical Properties

Names and Identifiers

• Isovitexin 2''-O-arabinoside
• Isovitexin 2''-O-alpha-L-arabinopyranoside
• C16491
• 6-[4,5-Dihydroxy-6-(hydroxymethyl)-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• FT-0775716
• CS-0032429
• MS-30223
• CHEMBL4633520
• DTXSID201308592
• 53382-71-1
• 6-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• CHEBI:75435
• AKOS040760490
• DA-54469
• 6-[(2S,3R,4S,5S,6R)-4,5-DIHYDROXY-6-(HYDROXYMETHYL)-3-{[(2S,3R,4S,5S)-3,4,5-TRIHYDROXYOXAN-2-YL]OXY}OXAN-2-YL]-5,7-DIHYDROXY-2-(4-HYDROXYPHENYL)CHROMEN-4-ONE
• HY-N5114
• 6-((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4S,5S)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
• Isovitexin 2a(2)a(2)-O-arabinoside

• Inchi： 1S/C26H28O14/c27-7-16-20(33)22(35)25(40-26-23(36)19(32)13(31)8-37-26)24(39-16)18-12(30)6-15-17(21(18)34)11(29)5-14(38-15)9-1-3-10(28)4-2-9/h1-6,13,16,19-20,22-28,30-36H,7-8H2/t13-,16+,19-,20+,22-,23+,24-,25+,26-/m0/s1
• InChI Key： ACRIYYKEWCXQOS-XAYOXWHSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)O)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O)O

Computed Properties

• Exact Mass: 564.14790556g/mol
• Monoisotopic Mass: 564.14790556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 236

Experimental Properties

• Color/Form: Powder
• Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides
• Flavonoids

Additional information on Isovitexin 2''-O-arabinoside

Compound CAS No. 53382-71-1: Isovitexin 2''-O-arabinoside

Isovitexin 2''-O-arabinoside, also known by its CAS number 53382-71-1, is a bioactive compound belonging to the class of flavonoids. It is a glycoside derivative, specifically an arabinoside, which means it contains an arabinose sugar moiety attached to the flavonoid backbone. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in the fields of pharmacology, nutrition, and cosmetics.

The chemical structure of Isovitexin 2''-O-arabinoside consists of a flavone aglycone (isovitexin) with a sugar unit (arabinose) attached at the 2'' position. This glycosylation plays a crucial role in modulating the physicochemical properties of the molecule, such as solubility, stability, and bioavailability. Recent studies have highlighted the importance of glycosylation in enhancing the bioactivity of flavonoids, making Isovitexin 2''-O-arabinoside a promising candidate for various therapeutic applications.

One of the most notable aspects of Isovitexin 2''-O-arabinoside is its potent antioxidant activity. Antioxidants are essential for neutralizing reactive oxygen species (ROS) and preventing oxidative stress, which is implicated in numerous chronic diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions. According to recent research published in Nutrients, Isovitexin 2''-O-arabinoside exhibits superior radical-scavenging capabilities compared to other flavonoid derivatives. This makes it a valuable ingredient in functional foods and dietary supplements aimed at promoting overall health and well-being.

In addition to its antioxidant properties, Isovitexin 2''-O-arabinoside has demonstrated significant anti-inflammatory effects. Chronic inflammation is a key factor in many pathological conditions, including arthritis, diabetes, and obesity. A study conducted by researchers at the University of California revealed that Isovitexin 2''-O-arabinoside inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be developed into novel anti-inflammatory agents with fewer side effects than conventional medications.

The anti-cancer potential of Isovitexin 2''-O-arabinoside is another area of intense research interest. Emerging evidence indicates that this compound can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. A groundbreaking study published in the Journal of Medicinal Chemistry demonstrated that Isovitexin 2''-O-arabinoside activates caspase pathways and downregulates anti-apoptotic proteins like Bcl-2. These mechanisms highlight its potential as a chemopreventive agent or adjuvant therapy in cancer treatment.

Beyond its therapeutic applications, Isovitexin 2''-O-arabinoside has also shown promise in the cosmetic industry due to its skin protective properties. It has been found to enhance skin barrier function and reduce transepidermal water loss (TEWL), making it an effective ingredient in moisturizers and anti-aging products. Furthermore, its photoprotective effects against UV-induced damage have been validated in recent clinical trials, underscoring its role in sunscreen formulations.

The natural sources of Isovitexin 2''-O-arabinoside include various plants such as Ginkgo biloba, Scutellaria baicalensis, and some edible mushrooms. Advances in extraction techniques have made it possible to isolate this compound more efficiently from these sources. Researchers are also exploring synthetic methods to produce Isovitexin 2''-O-arabinoside on a larger scale for commercial purposes.

In conclusion, CAS No. 53382-71-1: Isovitexin 2''-O-arabinoside is a multifaceted bioactive compound with immense potential across multiple domains. Its antioxidant, anti-inflammatory, anti-cancerous, and skin protective properties make it a subject of ongoing research and development. As new studies continue to unravel its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing human health and well-being.